Cas no 2138171-66-9 (Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate
• CAS No: 2138171-66-9
• MF: C₁₃H₁₂BrFO₂
• MW: 299.135586738586
• CID: 6180950
• PubChem ID: 165718030
• Update Time: 2025-10-23

Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138171-66-9
• EN300-743542
• tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate
• Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C13H12BrFO2/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)8-11(9)15/h4,6,8H,1-3H3
• InChI Key： DQXLEHDONKBSHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(=O)OC(C)(C)C)=C(C=1)F

Computed Properties

• Exact Mass: 298.00047g/mol
• Monoisotopic Mass: 298.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate

Comprehensive Guide to Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate (CAS No. 2138171-66-9)

Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate (CAS No. 2138171-66-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of arylpropynoate esters, featuring a 4-bromo-2-fluorophenyl group attached to a prop-2-ynoate backbone with a tert-butyl ester moiety. Its unique structure makes it a valuable intermediate in the development of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in fluorinated compounds and bromo-substituted aromatics has positioned Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate as a key building block in modern synthetic chemistry. Researchers are increasingly exploring its potential in cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura couplings, due to the reactivity of its alkyne and aryl halide functionalities. These reactions are pivotal in constructing complex molecular architectures for pharmaceuticals and advanced materials.

One of the most searched questions in the field is: "What are the applications of Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate in drug discovery?" This compound serves as a versatile precursor in the synthesis of kinase inhibitors and anti-inflammatory agents. The presence of both fluorine and bromine atoms enhances the compound's ability to interact with biological targets, making it a valuable tool in medicinal chemistry. Recent studies highlight its role in developing targeted therapies for cancer and autoimmune diseases.

From a synthetic chemistry perspective, Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate offers excellent stability and solubility in common organic solvents, facilitating its use in multi-step reactions. The tert-butyl ester group provides steric protection, enabling selective transformations at other reactive sites. This feature is particularly useful in parallel synthesis and combinatorial chemistry, where high-yielding and selective reactions are crucial.

Another trending topic is the green chemistry applications of this compound. Researchers are investigating catalyst-free and solvent-free methods to modify Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate, aligning with the global push for sustainable chemical processes. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in industrial-scale production.

In the context of material science, this compound is gaining attention for its potential in designing organic electronic materials. The conjugated alkyne system and aryl halide moiety allow for the construction of π-extended systems, which are essential for organic semiconductors and light-emitting diodes (OLEDs). These applications are particularly relevant given the current demand for flexible electronics and energy-efficient displays.

Quality control and analytical characterization of Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate are critical for ensuring its performance in research and industrial applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals and synthetic chemists working with this compound.

The market for fine chemicals and pharmaceutical intermediates is expanding rapidly, driven by the increasing demand for innovative therapeutics and high-performance materials. Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate is well-positioned to meet these needs, thanks to its versatility and compatibility with modern synthetic methodologies. Suppliers and manufacturers are scaling up production to cater to the growing requirements of academic and industrial researchers.

In summary, Tert-butyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate (CAS No. 2138171-66-9) is a multifaceted compound with significant applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it indispensable in contemporary research. As the scientific community continues to explore its potential, this compound is expected to play an increasingly important role in advancing chemical innovation and technological development.